![molecular formula C14H26N2O2 B1316633 tert-Butyl 2-(piperidin-4-yl)pyrrolidine-1-carboxylate CAS No. 929974-12-9](/img/structure/B1316633.png)
tert-Butyl 2-(piperidin-4-yl)pyrrolidine-1-carboxylate
Overview
Description
“tert-Butyl 2-(piperidin-4-yl)pyrrolidine-1-carboxylate” is a chemical compound with the CAS Number: 929974-12-9 . It has a molecular weight of 254.37 . The compound is typically stored at room temperature and has a physical form of oil .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C16H30N2O2.ClH/c1-16 (2,3)20-15 (19)18-12-4-5-14 (18)7-6-13-8-10-17-11-9-13;/h13-14,17H,4-12H2,1-3H3;1H/t14-;/m0./s1
. This code provides a detailed representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 254.37 . It is stored at room temperature and has a physical form of oil .Scientific Research Applications
Synthetic Applications in Medicinal Chemistry tert-Butyl 2-(piperidin-4-yl)pyrrolidine-1-carboxylate and its derivatives are pivotal in the synthesis of various biologically active compounds. For instance, one derivative played a crucial role as an intermediate in creating crizotinib, a therapy used in cancer treatment. This compound was synthesized through a multi-step process starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, showcasing its versatility in drug development processes (Kong et al., 2016). Similarly, another derivative was identified as the key intermediate for Vandetanib, synthesized from piperidin-4-ylmethanol through a sequence of acylation, sulfonation, and substitution reactions, emphasizing the compound's significance in synthesizing targeted therapeutic agents (Wang et al., 2015).
Catalysis and Polymer Chemistry In polymer chemistry, this compound derivatives have been utilized as effective catalysts in acylation chemistry. For instance, derivatives containing a 4-amino-pyridyl moiety were synthesized and polymerized, resulting in catalytically active poly(methacryloyl-4-(dialkylamino)pyridine) derivatives. These materials showed significant catalytic activity in the acylation of tert-butanol with acetic anhydride, demonstrating the compound's utility in enhancing reaction efficiencies in polymer-based catalysis (Mennenga et al., 2015).
Structural and X-ray Crystallography Studies The structural properties of this compound derivatives have also been explored. X-ray diffraction studies have provided insights into their molecular structures, aiding in the understanding of their chemical behavior and potential interactions in biological systems. For example, the synthesis and characterization of tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate shed light on its crystalline structure, helping to inform further chemical synthesis and modification strategies (Naveen et al., 2007).
Anticancer Drug Development Another significant application is in the development of small molecule anticancer drugs. For instance, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a derivative, is noted as an important intermediate for such drugs. The synthesis route for this compound from piperidin-4-ylmethanol was optimized, highlighting the compound's role in creating more effective cancer treatments (Zhang et al., 2018).
Safety and Hazards
The compound is associated with several hazard statements, including H302, H315, H319, and H335 . These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
tert-butyl 2-piperidin-4-ylpyrrolidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O2/c1-14(2,3)18-13(17)16-10-4-5-12(16)11-6-8-15-9-7-11/h11-12,15H,4-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDQBPQOQDHFBDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1C2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501184856 | |
Record name | 1,1-Dimethylethyl 2-(4-piperidinyl)-1-pyrrolidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501184856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
929974-12-9 | |
Record name | 1,1-Dimethylethyl 2-(4-piperidinyl)-1-pyrrolidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=929974-12-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 2-(4-piperidinyl)-1-pyrrolidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501184856 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 2-(piperidin-4-yl)pyrrolidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.